Cas no 1871078-95-3 (3-{methyl[2-(N-methylacetamido)ethyl]amino}propanoic acid)

• Product Name: 3-{methyl[2-(N-methylacetamido)ethyl]amino}propanoic acid
• CAS No: 1871078-95-3
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 5605906
• PubChem ID: 165914634
• Update Time: 2025-08-04

3-{methyl[2-(N-methylacetamido)ethyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-9080738
• 3-{methyl[2-(N-methylacetamido)ethyl]amino}propanoic acid
• 1871078-95-3

• Inchi： 1S/C9H18N2O3/c1-8(12)11(3)7-6-10(2)5-4-9(13)14/h4-7H2,1-3H3,(H,13,14)
• InChI Key： RCNYCNBKCCRMIL-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)CCN(C)CCC(=O)O

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 60.8Ų

Additional information on 3-{methyl[2-(N-methylacetamido)ethyl]amino}propanoic acid

Professional Introduction to 3-{methyl[2-(N-methylacetamido)ethyl]amino}propanoic Acid (CAS No. 1871078-95-3)

3-{methyl[2-(N-methylacetamido)ethyl]amino}propanoic acid, identified by its CAS number 1871078-95-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex amino acid-like structure, has garnered attention due to its potential applications in drug development and biochemical research. The unique arrangement of functional groups in its molecular structure, including the presence of a methyl group, an N-methylacetamide side chain, and an amino group, makes it a versatile building block for synthesizing more intricate molecules.

The chemical structure of 3-{methyl[2-(N-methylacetamido)ethyl]amino}propanoic acid can be described as a propanoic acid derivative with a substituted amino group at the third carbon position. The presence of the methyl group and the N-methylacetamide side chain contributes to its reactivity and makes it a valuable intermediate in organic synthesis. This compound’s ability to participate in various chemical reactions, such as peptide coupling and amide bond formation, underscores its importance in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of 3-{methyl[2-(N-methylacetamido)ethyl]amino}propanoic acid make it a promising candidate for further investigation in these areas. For instance, its ability to interact with biological targets such as enzymes and receptors has been explored in several preclinical studies.

One of the most intriguing aspects of this compound is its potential role as a chiral building block. The presence of stereocenters in its structure allows for the synthesis of enantiomerically pure forms, which are often required in pharmaceutical applications to ensure optimal biological activity and minimal side effects. Researchers have been investigating the use of this compound in asymmetric synthesis, where it serves as a precursor for more complex molecules with specific stereochemical requirements.

The pharmacological properties of 3-{methyl[2-(N-methylacetamido)ethyl]amino}propanoic acid have been studied extensively in vitro and in vivo. Initial studies have shown that it exhibits moderate binding affinity to certain protein targets, suggesting its potential as an active pharmaceutical ingredient (API). Additionally, its structural similarity to known bioactive compounds has prompted researchers to explore its use as a scaffold for drug design. By modifying its functional groups or incorporating it into larger molecular frameworks, new therapeutic agents with improved efficacy and selectivity could be developed.

The synthesis of 3-{methyl[2-(N-methylacetamido)ethyl]amino}propanoic acid involves several key steps that highlight the compound’s complexity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the core propanoic acid backbone. Subsequent functionalization steps introduce the methyl group and the N-methylacetamide side chain. These steps require precise control over reaction conditions to ensure high yield and purity.

The role of this compound in drug development is further underscored by its compatibility with modern synthetic techniques such as solid-phase peptide synthesis (SPPS) and flow chemistry. These methods allow for efficient and scalable production of complex molecules, making 3-{methyl[2-(N-methylacetamido)ethyl]amino}propanoic acid an attractive choice for industrial applications. Moreover, its stability under various storage conditions enhances its practicality for both research and commercial purposes.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have revealed insights into how 3-{methyl[2-(N-methylacetamido)ethyl]amino}propanoic acid interacts with biological targets at the atomic level. These studies not only aid in understanding its mechanism of action but also guide the design of more effective derivatives. By leveraging computational tools, researchers can predict the properties of new analogs before conducting expensive experimental trials.

The future prospects for 3-{methyl[2-(N-methylacetamido)ethyl]amino}propanoic acid are promising, given its versatility and potential applications. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is likely to play an increasingly important role in pharmaceutical innovation. Its unique structural features make it a valuable asset for chemists and biologists alike, driving progress in both academic research and industrial development.